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Compound of Interest

Compound Name: Physapruin A

Cat. No.: B1163748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial characterization and discovery
of Physapruin A, a withanolide with significant potential in cancer research. The document
details its isolation, structural elucidation, and cytotoxic effects on various cancer cell lines,
supported by quantitative data, detailed experimental protocols, and visualizations of its
mechanism of action.

Discovery and Initial Characterization

Physapruin A was first isolated in 1993 from Physalis peruviana, a plant in the Solanaceae
family.[1] It is a C-28 steroidal lactone belonging to the withanolide class of natural products,
which are known for their diverse biological activities.[2] The structure of Physapruin A was
elucidated through comprehensive spectroscopic analysis.

Isolation from Physalis peruviana

The initial isolation of Physapruin A was performed from the roots of Physalis peruviana. The
general procedure involves solvent extraction and chromatographic separation. A
representative workflow for the isolation process is outlined below.
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Roots of Physalis peruviana
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Column Chromatography

Purified Physapruin A (>99% purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1163748#initial-characterization-and-
discovery-of-physapruin-aj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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